
Trimethylsilyl Crotonate: A Technical Safety
Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Trimethylsilyl crotonate

Cat. No.: B102237 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylsilyl crotonate (CAS No. 18269-64-2) is an organosilicon compound utilized in

various organic syntheses. As with any chemical reagent, a thorough understanding of its

potential hazards and safe handling procedures is paramount for ensuring laboratory safety.

This technical guide provides a consolidated overview of the available safety data for

trimethylsilyl crotonate, intended to inform researchers and professionals in drug

development and other scientific fields.

Chemical and Physical Properties
A clear understanding of the physical state and properties of a chemical is the first step in a

robust safety assessment. The following table summarizes the key physical and chemical data

for trimethylsilyl crotonate.
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Property Value Reference

Molecular Formula C₇H₁₄O₂Si [1]

Molecular Weight 158.27 g/mol [1]

Appearance Clear colourless liquid [1]

Boiling Point 49-50 °C at 10 mm Hg [1]

Flash Point 104 °F (40 °C) [1]

Density 0.897 g/mL at 25 °C [1]

Vapor Pressure 6.61 mmHg at 25°C [1]

Refractive Index n20/D 1.4252 [1]

Storage Temperature 0-6°C [1]

Hazard Identification and Classification
Based on available data, trimethylsilyl crotonate is classified as a flammable liquid and an

irritant. The following table outlines its hazard classification.
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Hazard
Classification

Code Description Reference

Hazard Codes F, Xi Flammable, Irritant [1]

Risk Statements 11-36/37/38

Highly flammable.

Irritating to eyes,

respiratory system

and skin.

[1]

Safety Statements 16-26-36

Keep away from

sources of ignition -

No smoking. In case

of contact with eyes,

rinse immediately with

plenty of water and

seek medical advice.

Wear suitable

protective clothing.

[1]

RIDADR UN 3272 3/PG 3 Esters, n.o.s. [1]

WGK Germany 3

Water hazard class 3

(self-assessment):

severely hazardous

for water.

[1]

Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of trimethylsilyl
crotonate are not readily available in the public domain. Standardized testing procedures,

such as those outlined by the OECD for chemical safety, would typically be employed to

determine endpoints like acute toxicity (oral, dermal, inhalation), skin and eye irritation, and

mutagenicity.

Safety and Handling
Personal Protective Equipment (PPE)
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A risk assessment should always be conducted before handling trimethylsilyl crotonate to

determine the appropriate level of personal protection. The following diagram outlines a general

workflow for selecting PPE.

Hazard Assessment

PPE Selection
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(Flammable, Irritant)

Potential for
Splashing?

Potential for
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Safety Glasses
with Side Shields

or Goggles

Yes

Work in a Fume Hood
or Use Respirator

Yes
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Fig. 1: Personal Protective Equipment (PPE) Selection Workflow

Handling and Storage
Proper handling and storage are crucial to minimize risks.

Handling: Use in a well-ventilated area, preferably within a chemical fume hood. Keep away

from heat, sparks, and open flames. Grounding and bonding of containers and receiving

equipment is necessary to prevent static discharge.[2] Avoid contact with skin and eyes.
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Storage: Store in a cool, dry, and well-ventilated area. Keep containers tightly closed.

Recommended storage temperature is between 0-6°C.[1]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures
The following diagram illustrates the general first aid procedures for exposure to an irritant and

flammable chemical like trimethylsilyl crotonate.

Exposure Event

First Aid Response

Medical Attention

Exposure Occurs

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.

Skin Contact:
Remove contaminated clothing.
Wash skin with soap and water.

Eye Contact:
Rinse with plenty of water for at least 15 minutes.

Seek medical attention.

Ingestion:
Do NOT induce vomiting.

Seek immediate medical attention.

Seek Medical Attention
for all exposure routes.
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Fig. 2: General First Aid Procedures

Firefighting Measures
Trimethylsilyl crotonate is a flammable liquid.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
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Unsuitable Extinguishing Media: A solid stream of water may be ineffective and may spread

the fire.

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

The following diagram shows a logical workflow for responding to a fire involving a flammable

liquid.
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Fig. 3: Firefighting Response Workflow

Conclusion
While a comprehensive Safety Data Sheet with detailed toxicological data for trimethylsilyl
crotonate is not readily available, the existing information indicates that it is a flammable liquid

and an irritant. Researchers and all personnel handling this chemical must adhere to strict

safety protocols, including the use of appropriate personal protective equipment, handling in a

well-ventilated area, and proper storage. In case of any exposure or emergency, the

procedures outlined in this guide should be followed, and immediate medical attention should

be sought. It is strongly recommended to consult the most up-to-date safety information from

the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lookchem.com [lookchem.com]

2. CAS NO. 18269-64-2 | TRIMETHYLSILYL CROTONATE | C7H14O2Si
[localpharmaguide.com]

To cite this document: BenchChem. [Trimethylsilyl Crotonate: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102237#trimethylsilyl-crotonate-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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